Venous Insufficiency
Venous Insufficiency
Venous insufficiency
ICD: I87.2Ontology ID: DOID:13426
Description
Venous insufficiency is a medical condition where the veins, particularly in the legs, have difficulty returning blood to the heart. This often results from damaged or incompetent venous valves, leading to blood pooling, increased pressure, and symptoms such as swelling, pain, skin changes, and leg ulcers. It can be chronic and progressive, requiring careful management to prevent complications and improve quality of life.
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
MMP2
基因: MMP2Enzyme
EDNRA
基因: EDNRAReceptor
ELANE
基因: ELANEEnzyme
ACE
基因: ACEEnzyme
MMP9
基因: MMP9Enzyme
PDE5A
基因: PDE5AEnzyme
HTR2A
基因: HTR2AReceptor
NOS3
基因: NOS3
ICAM1
基因: ICAM1
VCAM1
基因: VCAM1
COL3A1
基因: COL3A1
VEGFA
基因: VEGFA
EDN1
基因: EDN1
PECAM1
基因: PECAM1
SELE
基因: SELE
COL1A1
基因: COL1A1
ELN
基因: ELN
TIMP1
基因: TIMP1
SLC6A2
基因: SLC6A2
KDR
基因: KDR
VWF
基因: VWF
HYAL1
基因: HYAL1
Prostaglandin E2 receptor EP4
基因: PTGER4受体
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确

地奥司明
Diosmin
CAS: 520-27-4

原七叶皂苷元
Protoescigenin
CAS: 20853-07-0

七叶皂苷A
Escin IA
CAS: 123748-68-5

七叶皂苷C
Isoescin IA
CAS: 219944-39-5

七叶皂苷D
Isoescin IB
CAS: 219944-46-4

甲基橙皮苷
Methyl Hesperidin
CAS: 11013-97-1

羟基地奥司明
Hidrosmin
CAS: 115960-14-0

新地奥司明
Neodiosmin
CAS: 38665-01-9

6-碘代地奥司明
6-Iodo Diosmin
CAS: 1431536-92-3

七叶皂苷钠
Sodium Aescinate
CAS: 20977-05-3
Statistics
Treatment Compounds10
Metadata
Created At2/2/2026
Updated At2/12/2026